Cas no 2227874-22-6 (methyl 3-(1S)-2-amino-1-hydroxyethylbenzoate)

• Product Name: methyl 3-(1S)-2-amino-1-hydroxyethylbenzoate
• CAS No: 2227874-22-6
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 5986712
• PubChem ID: 165712700
• Update Time: 2025-06-20

methyl 3-(1S)-2-amino-1-hydroxyethylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(1S)-2-amino-1-hydroxyethylbenzoate
• methyl 3-[(1S)-2-amino-1-hydroxyethyl]benzoate
• EN300-1754477
• 2227874-22-6

• Inchi： 1S/C10H13NO3/c1-14-10(13)8-4-2-3-7(5-8)9(12)6-11/h2-5,9,12H,6,11H2,1H3/t9-/m1/s1
• InChI Key： CXGYGCIXEKKEBV-SECBINFHSA-N
• SMILES： O[C@H](CN)C1C=CC=C(C(=O)OC)C=1

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 72.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 3-(1S)-2-amino-1-hydroxyethylbenzoate

Introduction to Methyl 3-(1S)-2-amino-1-hydroxyethylbenzoate (CAS No. 2227874-22-6)

Methyl 3-(1S)-2-amino-1-hydroxyethylbenzoate, a compound with the chemical identifier CAS No. 2227874-22-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry. The precise stereochemistry and chiral purity of methyl 3-(1S)-2-amino-1-hydroxyethylbenzoate make it a valuable intermediate in the synthesis of complex molecules, particularly those targeting neurological and inflammatory disorders.

The benzoate moiety in the molecular structure of this compound contributes to its stability and bioavailability, while the presence of both amino and hydroxyl functional groups enhances its reactivity and interaction with biological targets. These features have positioned methyl 3-(1S)-2-amino-1-hydroxyethylbenzoate as a key building block in the design of novel therapeutic agents. Recent studies have highlighted its role in modulating enzyme activity and receptor binding, making it a promising candidate for further investigation in preclinical and clinical trials.

One of the most compelling aspects of methyl 3-(1S)-2-amino-1-hydroxyethylbenzoate is its stereochemical specificity. The (1S) configuration at the chiral center imparts unique pharmacokinetic properties, which can significantly influence the compound's efficacy and safety profile. This has prompted researchers to explore its potential as a chiral catalyst or intermediate in asymmetric synthesis, where high enantioselectivity is crucial for developing enantiomerically pure drugs. The ability to produce enantiomerically enriched forms of this compound could open new avenues in the development of targeted therapies.

In addition to its synthetic utility, methyl 3-(1S)-2-amino-1-hydroxyethylbenzoate has shown promise in preliminary studies related to its biological activity. Research indicates that it may exhibit anti-inflammatory and analgesic properties, making it a potential candidate for treating conditions such as rheumatoid arthritis and chronic pain syndromes. The compound's ability to interact with specific enzymes and receptors has been further investigated using computational modeling and high-throughput screening techniques, providing insights into its mechanism of action.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of derivatives of benzoic acid due to their well-documented pharmacological properties. Methyl 3-(1S)-2-amino-1-hydroxyethylbenzoate fits into this broader category, offering a unique combination of structural features that could lead to the development of novel drugs with improved efficacy and reduced side effects. Its molecular framework allows for modifications that can fine-tune its pharmacokinetic and pharmacodynamic profiles, making it a versatile tool for medicinal chemists.

Recent advancements in synthetic methodologies have enabled more efficient production processes for compounds like methyl 3-(1S)-2-amino-1-hydroxyethylbenzoate, reducing costs and increasing availability for research purposes. These improvements have accelerated the pace at which new drug candidates can be developed, bringing us closer to addressing unmet medical needs. The compound's stability under various storage conditions also makes it practical for industrial-scale production, ensuring consistent quality across batches.

The role of stereochemistry in determining the biological activity of pharmaceutical compounds cannot be overstated. The (1S) configuration of methyl 3-(1S)-2-amino-1-hydroxyethylbenzoate is critical for its interaction with biological targets, influencing both affinity and selectivity. This has led to increased interest in chiral resolution techniques and methods for producing enantiomerically pure compounds on an industrial scale. The development of innovative synthetic routes has been instrumental in overcoming challenges associated with stereochemical complexity.

In conclusion, Methyl 3-(1S)-2-amino-1-hydroxyethylbenzoate (CAS No. 2227874-22-6) represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features, combined with promising biological activity, make it a valuable compound for drug discovery and development. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the design and synthesis of next-generation therapeutics.